2-{[4-(2-furoyl)-1,4-diazepan-1-yl]methyl}-6-methoxyphenol

• IUPAC Name: furan-2-yl-[4-[(2-hydroxy-3-methoxyphenyl)methyl]-1,4-diazepan-1-yl]methanone
• InChI: InChI=1S/C18H22N2O4/c1-23-15-6-2-5-14(17(15)21)13-19-8-4-9-20(11-10-19)18(22)16-7-3-12-24-16/h2-3,5-7,12,21H,4,8-11,13H2,1H3
• InChI Key: OTPWQHXLWPCXCT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1O)CN2CCCN(CC2)C(=O)C3=CC=CO3
• Molecular Formula: C18H22N2O4
• Molecular Weight: 330.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to 2-{[4-(2-furoyl)-1,4-diazepan-1-yl]methyl}-6-methoxyphenol involves intricate reactions that yield complex structures. For example, the reaction of [(2-furyl)methoxymethylene]pentacarbonylchromium with acetylenes leads to the formation of furan and phenol products, indicating the potential pathways for synthesizing related compounds through the construction of aromatic nuclei (McCcallum et al., 1988). Similarly, the synthesis of 1-phenyl-2-(4-aryl-1,3,4,5-tetrahydropyrido[2,3-b][1,4]-diazepin-2-ylidene)-ethanones involves the reaction of 2,3-diaminopyridine with benzoylacetone, showcasing methods for constructing diazepan derivatives (Liszkiewicz, 2002).

Molecular Structure Analysis

The molecular structure of compounds akin to 2-{[4-(2-furoyl)-1,4-diazepan-1-yl]methyl}-6-methoxyphenol has been explored through various spectroscopic techniques. For instance, (E)-2-[(2-chlorobenzylimino)methyl]methoxyphenol was synthesized and characterized using elemental analysis, FT-IR, (1)H NMR, (13)C NMR, and UV-vis spectroscopy, offering insights into the structural characteristics of similar molecules (Unver et al., 2009).

Chemical Reactions and Properties

The chemical reactivity and properties of related compounds have been studied extensively. For example, the reaction of 2-hydroxy-4-oxo-4-(2,3,5,6-tetrafluoro-4-methoxyphenyl)-but-2-enoic acid methyl ester with various reagents showcases the compound's reactivity and potential for cyclization, leading to the formation of chromene and furan derivatives, indicative of the versatile chemical behavior of similar compounds (Pimenova et al., 2003).

Physical Properties Analysis

The physical properties, such as crystalline structure and hydrogen-bonding networks, of compounds structurally similar to 2-{[4-(2-furoyl)-1,4-diazepan-1-yl]methyl}-6-methoxyphenol have been analyzed. For instance, derivatives of 2,6-bis(hydroxymethyl)phenol were investigated to understand the effects of various substituents on the molecules' physical properties, revealing insights into how similar compounds might behave in different conditions (Masci & Thuéry, 2002).

Chemical Properties Analysis

The chemical properties, including reactivity and potential applications of compounds like 2-{[4-(2-furoyl)-1,4-diazepan-1-yl]methyl}-6-methoxyphenol, are influenced by their molecular structure. Studies such as the synthesis and characterization of 5-methoxy-2-[(E)-(6-methylpyridin-2-ylimino)methyl]phenol highlight the influence of molecular arrangement on the compound's properties and potential applications (Linsha, 2015).

Scientific Research Applications

Mechanistic Insights and Synthetic Applications

• Furan and Phenol Formation Mechanisms : Studies have explored the mechanisms underlying the formation of furan and phenol derivatives from specific reactants, highlighting the construction of new aromatic nuclei through reactions involving chromium carbene complexes with acetylenes. These insights contribute to the understanding of complex organic synthesis processes (J. Mccallum et al., 1988).

• Natural Product Synthesis : Research into the synthesis of natural furan-cyclized diarylheptanoids from 2-furaldehyde has been reported, providing methods for constructing complex natural products that could have potential applications in drug development and organic chemistry (Hatice Secinti & H. SeÇen, 2015).

• Hydrogen-Bonded Solute-Solvent Complexes : Investigations into the formation and dissociation of hydrogen-bonded complexes between solutes like 2-methoxyphenol and solvents reveal the dynamics of chemical exchanges in solutions, which can inform the design of solvent systems for chemical reactions and material synthesis (Junrong Zheng et al., 2006).

• Phosphinine Complex Synthesis : Research has demonstrated the conversion of furan compounds into phosphinine complexes, providing a foundation for developing novel phosphorus-containing heterocycles with potential applications in material science and catalysis (Y. Mao & F. Mathey, 2011).